![molecular formula C14H13NO3S3 B2668958 N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-sulfonamide CAS No. 1428348-31-5](/img/structure/B2668958.png)
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-sulfonamide, also known as FTSC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. FTSC belongs to the class of sulfonamide compounds, which are known to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Derivatization
The synthesis and derivatization of compounds similar to N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-sulfonamide involve complex chemical processes. A study by Hartman and Halczenko (1990) discusses the preparation of 4-arylsulfonylthiophene- and furan-2-sulfonamides from 3-arylsulfonyl heterocycles, highlighting the technical complexity in the synthesis of such compounds (Hartman & Halczenko, 1990).
Corrosion Inhibition
In the field of material science, similar sulfonamide compounds have been investigated for their potential in corrosion inhibition. Sappani and Karthikeyan (2014) explored the use of related sulfonamide drugs as inhibitors for mild steel corrosion, demonstrating the chemical's potential in protecting materials (Sappani & Karthikeyan, 2014).
Medical Applications
A study by Ilieș et al. (2000) investigated sulfonamides incorporating furan, thiophene, and pyrrole-carboxamido groups for their inhibitory properties against carbonic anhydrase isozymes. This research indicated potential medical applications, particularly as antiglaucoma agents (Ilieș et al., 2000).
Pharmaceutical Development
Furans, thiophenes, and related heterocycles, like the one , are significant in drug discovery. Sperry and Wright (2005) highlighted their application in therapeutic agent development, emphasizing the importance of these compounds in medicinal chemistry (Sperry & Wright, 2005).
Material Science
In material science, these compounds have applications in the construction of specialized materials. For instance, He et al. (2020) reported on a method for constructing highly functionalized furans and thiophenes, which are crucial in synthesizing bioactive compounds and functional materials (He et al., 2020).
properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3S3/c16-21(17,14-4-2-8-20-14)15(9-12-5-6-18-11-12)10-13-3-1-7-19-13/h1-8,11H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMHWYPIIWPHPSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CN(CC2=COC=C2)S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.